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Compound of Interest

Compound Name: 4-Mercaptobutyric acid

CAS No.: 13095-73-3

Cat. No.: B017808

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Mercaptobutyric acid (4-MBA), a

versatile bifunctional molecule with significant potential in various scientific and therapeutic

domains. This document outlines its chemical structure, physicochemical properties,

experimental protocols for its application, and insights into its potential biological signaling

pathways.

Chemical Structure and Formula
4-Mercaptobutyric acid, also known by its IUPAC name 4-sulfanylbutanoic acid, is a

carboxylic acid containing a thiol group at the C4 position.[1] Its bifunctional nature, possessing

both a carboxyl and a thiol group, makes it a valuable building block in organic synthesis and a

versatile ligand for nanoparticle functionalization.[2][3]

The key identifiers and structural representations of 4-Mercaptobutyric acid are summarized

below:
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Identifier Value

Molecular Formula C4H8O2S[1][4][5][6][7][8]

Molecular Weight 120.17 g/mol [1][4][5][7][8]

IUPAC Name 4-sulfanylbutanoic acid[1][4]

CAS Number 13095-73-3[1][4][5][6][7]

Canonical SMILES C(CC(=O)O)CS[1][4][5]

InChI
InChI=1S/C4H8O2S/c5-4(6)2-1-3-7/h7H,1-3H2,

(H,5,6)[1][4]

InChI Key DTRIDVOOPAQEEL-UHFFFAOYSA-N[1]

Physicochemical and Toxicological Data
A summary of the key physicochemical and toxicological properties of 4-Mercaptobutyric acid
is presented in the table below. This data is crucial for its handling, application in experimental

settings, and assessment of its biological activity.

Property Value

Appearance Colorless to pale yellow liquid or oil[1]

pKa 4.65 ± 0.10 (Predicted)[6]

Density 1.163 - 1.2 g/cm³[9]

Boiling Point 128-129 °C @ 11 mmHg[10]

Flash Point 112.6 ± 22.6 °C[9]

Solubility Soluble in water and chloroform.[1][10]

Toxicity (LD50) 135 mg/kg (intraperitoneal, mouse)[6]

Experimental Protocols
Synthesis of 4-Mercaptobutyric Acid
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Several synthetic routes for 4-Mercaptobutyric acid have been reported. A common and

classical approach involves the nucleophilic substitution of a halogenated butyric acid

derivative.

Protocol: Nucleophilic Substitution from 4-Bromobutyric Acid

Dissolution: Dissolve 4-bromobutyric acid in a suitable solvent, such as ethanol or water.

Nucleophilic Addition: Add a solution of a thiolating agent, such as sodium hydrosulfide

(NaSH) or thiourea followed by hydrolysis, to the solution of 4-bromobutyric acid.

Reaction: Heat the reaction mixture under reflux for several hours to facilitate the

nucleophilic substitution of the bromide ion by the hydrosulfide ion.

Acidification: After the reaction is complete, cool the mixture and acidify it with a mineral acid

(e.g., HCl) to protonate the carboxylate and thiolate groups.

Extraction: Extract the aqueous solution with an organic solvent (e.g., diethyl ether or ethyl

acetate) to isolate the 4-Mercaptobutyric acid.

Purification: Dry the organic extracts over an anhydrous drying agent (e.g., Na2SO4), filter,

and remove the solvent under reduced pressure. The crude product can be further purified

by distillation or chromatography.

Functionalization of Gold Nanoparticles with 4-
Mercaptobutyric Acid
The thiol group of 4-Mercaptobutyric acid allows for its use as a capping agent in the

synthesis of gold nanoparticles (AuNPs), imparting stability and providing a carboxyl functional

group on the nanoparticle surface for further conjugation.

Protocol: AuNP Synthesis and Functionalization

Gold Precursor Solution: Prepare an aqueous solution of a gold salt, typically chloroauric

acid (HAuCl4).
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Reduction: Heat the gold precursor solution to boiling and add a reducing agent, such as

sodium citrate or sodium borohydride, to reduce the Au(III) ions to Au(0), leading to the

formation of AuNPs. The solution will change color, often to a ruby red, indicating

nanoparticle formation.

Capping Agent Addition: To the freshly synthesized AuNP solution, add an ethanolic solution

of 4-Mercaptobutyric acid. The thiol group will readily bind to the surface of the gold

nanoparticles.

Stabilization: Allow the mixture to stir for several hours to ensure complete surface

functionalization and stabilization of the nanoparticles.

Purification: Purify the 4-MBA-functionalized AuNPs by centrifugation and resuspension in a

suitable solvent to remove excess reactants.

Logical and Signaling Pathway Diagrams
The following diagrams, created using the DOT language, illustrate a logical workflow for the

synthesis of 4-MBA functionalized gold nanoparticles and a proposed anti-inflammatory

signaling pathway for 4-Mercaptobutyric acid.
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Caption: Experimental workflow for the synthesis and functionalization of gold nanoparticles

with 4-Mercaptobutyric acid.
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Caption: Proposed anti-inflammatory signaling pathway of 4-Mercaptobutyric acid via

inhibition of the NF-κB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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